NAADP Receptor Agonism: IC50 Comparison of Reactive Green 19 vs. Triazine Dye Analogs
Reactive Green 19 (CID 137205575) acts as an agonist at the NAADP receptor [1]. Its inhibitory concentration (IC50) is 3.57 ± 0.36 μM [2]. In comparison, Reactive Red 120 (IC50 1.43 ± 0.04 μM) is 2.5-fold more potent, while Reactive Green 5 (IC50 4.74 ± 0.12 μM) is 1.3-fold less potent, and Reactive Yellow 86 (IC50 58.98 ± 5.43 μM) is 16.5-fold less potent [2].
| Evidence Dimension | IC50 (μM) for NAADP receptor agonism |
|---|---|
| Target Compound Data | 3.57 ± 0.36 μM |
| Comparator Or Baseline | Reactive Red 120: 1.43 ± 0.04 μM; Reactive Green 5: 4.74 ± 0.12 μM; Reactive Yellow 86: 58.98 ± 5.43 μM |
| Quantified Difference | 2.5-fold less potent than RR120; 1.3-fold more potent than RG5; 16.5-fold more potent than RY86 |
| Conditions | Sea urchin egg homogenate, competition binding assay vs. [32P]NAADP |
Why This Matters
The specific IC50 value dictates the required concentration for NAADP receptor studies, and substitution with a more or less potent analog would require dose adjustments to maintain comparable receptor occupancy.
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